1'-isopropyl-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-(1-propan-2-ylpiperidin-4-yl)-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H32N4O/c1-16(2)23-12-7-19(8-13-23)24-10-5-18(6-11-24)20(25)22-15-17-4-3-9-21-14-17/h3-4,9,14,16,18-19H,5-8,10-13,15H2,1-2H3,(H,22,25)
• InChI Key: ZMDUSRZILKEUEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)N2CCC(CC2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C20H32N4O
• Molecular Weight: 344.5 g/mol

Description

1-isopropyl-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, commonly known as Ispronicline, is a chemical compound that has been extensively studied for its potential pharmacological effects. This compound belongs to the class of piperidine derivatives and has been found to have various applications in scientific research.

Mechanism of Action

The mechanism of action of Ispronicline is not fully understood. However, it has been found to act as a partial agonist at the α4β2 nicotinic acetylcholine receptor. This receptor is involved in various physiological and pathological processes, including learning and memory, anxiety, and addiction.
Biochemical and Physiological Effects:
Ispronicline has been found to have various biochemical and physiological effects. It has been found to enhance cognitive function, including memory, attention, and learning. It has also been found to have anxiolytic and antidepressant effects. Ispronicline has been shown to increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine.

Advantages and Limitations for Lab Experiments

Ispronicline has various advantages and limitations for lab experiments. One of the advantages is its ability to enhance cognitive function and memory, making it a useful tool for studying learning and memory processes. However, Ispronicline has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for Ispronicline research. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to investigate its potential use in enhancing cognitive function and memory in healthy individuals. Further research is also needed to fully understand its mechanism of action and potential toxicity.

Scientific Research Applications

Ispronicline has been extensively studied for its potential use in scientific research. It has been found to have various pharmacological effects, including cognitive enhancing, anxiolytic, and antidepressant effects. It has also been found to have potential therapeutic applications in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.